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Compound of Interest

Compound Name: TAS4464

CAS No.: 1848959-10-3

Cat. No.: B15615864

Get Quote

TAS4464 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the long-term stability and handling of TAS4464 stock solutions.

Below you will find frequently asked questions, troubleshooting guides, and experimental

protocols to ensure the effective use of TAS4464 in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing TAS4464 stock solutions?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

high-concentration stock solutions of TAS4464.[1][2][3] It is soluble in DMSO at concentrations

of up to 100 mg/mL.[2] For aqueous solutions, sonication and heating up to 60°C may be

necessary to dissolve TAS4464 hydrochloride.[4][5] It is crucial to use fresh, anhydrous DMSO,

as hygroscopic DMSO can negatively impact the solubility of the compound.[2][5][6]

Q2: What are the recommended storage conditions and long-term stability of TAS4464 stock

solutions?
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A2: For long-term stability, TAS4464 stock solutions should be stored at -80°C. Under these

conditions, the stock solution is stable for up to two years.[6] For shorter-term storage, -20°C is

acceptable for up to one year.[6] It is highly recommended to aliquot the stock solution into

single-use vials to avoid repeated freeze-thaw cycles, which can lead to degradation of the

compound.[2][6]

Q3: What is the stability of TAS4464 in its solid (powder) form?

A3: As a solid, TAS4464 is stable for up to three years when stored at -20°C.[2][6] It can be

stored at 4°C for up to two years.[6]

Q4: My TAS4464 solution appears to have precipitated after thawing. What should I do?

A4: If you observe precipitation, you can gently warm the solution and use sonication to aid in

redissolving the compound.[4][5][6] Before use, ensure that the solution is clear and all

precipitate has dissolved. To prevent precipitation, ensure you are not exceeding the solubility

limit of the solvent and consider preparing a fresh stock solution if the issue persists.

Quantitative Data Summary
The following table summarizes the recommended storage conditions for TAS4464.

Form
Storage
Temperature

Duration of
Stability

Citations

Solid (Powder) -20°C 3 years [2][6]

Solid (Powder) 4°C 2 years [6]

In Solvent -80°C 2 years [6]

In Solvent -20°C 1 year [6]

In Solvent

(hydrochloride)
-80°C 6 months [5]

In Solvent

(hydrochloride)
-20°C 1 month [5]
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Experimental Protocols
Protocol for Preparing a 10 mM TAS4464 Stock Solution in DMSO

Materials:

TAS4464 powder (Molecular Weight: 506.51 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Procedure:

1. Equilibrate the TAS4464 powder to room temperature before opening the vial to prevent

condensation.

2. Weigh out the desired amount of TAS4464 powder using a calibrated analytical balance.

For 1 mg of TAS4464, you will need 197.43 µL of DMSO to make a 10 mM solution.

3. Add the appropriate volume of anhydrous DMSO to the TAS4464 powder.

4. Vortex the solution until the powder is completely dissolved. If necessary, sonicate the

solution for a few minutes to aid dissolution.[4][6]

5. Aliquot the stock solution into single-use, tightly sealed vials to minimize freeze-thaw

cycles.

6. Label the vials clearly with the compound name, concentration, solvent, and date of

preparation.

7. Store the aliquots at -80°C for long-term storage.[6]
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Caption: Mechanism of action of TAS4464 as a NAE inhibitor.
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Troubleshooting TAS4464 Stock Solutions
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Caption: A workflow for troubleshooting common issues with TAS4464 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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